Cas no 261763-43-3 (2,3-Difluoro-4-methylbenzyl bromide)

• Product Name: 2,3-Difluoro-4-methylbenzyl bromide
• CAS No: 261763-43-3
• MF: C₈H₇BrF₂
• MW: 221.041988611221
• MDL: MFCD01631647
• CID: 92621
• PubChem ID: 2774149
• Update Time: 2025-04-18

2,3-Difluoro-4-methylbenzyl bromide Chemical and Physical Properties

Names and Identifiers

• 2,3-Difluoro-4-methylbenzyl bromide
• 1-(bromomethyl)-2,3-difluoro-4-methylbenzene
• JRD-0995
• PC0257
• SCHEMBL489837
• N12070
• Benzene, 1-(bromomethyl)-2,3-difluoro-4-methyl-
• AKOS015854308
• PS-10015
• 1-(bromomethyl)-2, 3-difluoro-4-methylbenzene
• DTXSID40378912
• 2,3-Difluoro-4-methylbenzyl bromide, AldrichCPR
• MFCD01631647
• EN300-7245023
• 261763-43-3
• YAPOYZMZHWXAOX-UHFFFAOYSA-N
• CIS-2-(BENZYLOXYCARBONYLAMINO)-4-CYCLOHEXENE-1-CARBOXYLICACID

• MDL： MFCD01631647
• Inchi： 1S/C8H7BrF2/c1-5-2-3-6(4-9)8(11)7(5)10/h2-3H,4H2,1H3
• InChI Key： YAPOYZMZHWXAOX-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(C)=C(C=1F)F

Computed Properties

• Exact Mass: 219.97000
• Monoisotopic Mass: 219.97
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Color/Form: Yellow liquid
• Density: 1.5±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 78°C/1mm
• Flash Point: 78°C/1mm
• Refractive Index: 1.52
• PSA: 0.00000
• LogP: 3.16810
• Sensitiveness: Lachrymatory
• Solubility: Not determined
• Vapor Pressure: 0.2±0.4 mmHg at 25°C

2,3-Difluoro-4-methylbenzyl bromide Security Information

• Signal Word：warning
• Hazard Statement： Corrosive/Lachrymatory
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN 1760
• Hazard Category Code： 34-36/37/38-22
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Packing Group：III
• HazardClass：8
• PackingGroup：III
• Packing Group：III
• Risk Phrases：R34; R36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)